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Compound of Interest

Compound Name: 4-Bromo-3-cyanopyridine

Cat. No.: B125802

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety protocols and logistical plans for the handling
and disposal of 4-Bromo-3-cyanopyridine. Adherence to these procedures is critical to ensure
personnel safety and regulatory compliance in a laboratory setting.

Hazard Identification and Quantitative Data

4-Bromo-3-cyanopyridine is a hazardous substance that requires careful handling. It is
harmful if swallowed, in contact with skin, or if inhaled, and causes skin and serious eye
irritation.[1] The following tables summarize key quantitative safety and physical data.

Table 1: Toxicological Data
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Parameter

Value

Species

Reference

Acute Oral Toxicity

Toxic if swallowed

(Category 3)

Data not available

[2]

Acute Dermal Toxicity

Toxic in contact with

skin (Category 3)

Data not available

[2]

Acute Inhalation

Toxicity

Toxic if inhaled

(Category 3)

Data not available

[2]

LD50 (Oral, Rat) -
Predicted

364.86 mg/kg (for 3-

Bromopyridine)

[3]

Note: Specific LD50 data for 4-Bromo-3-cyanopyridine is not readily available. The provided

value is for the related compound 3-Bromopyridine and should be used as an estimate of

potential toxicity.

Table 2: Occupational Exposure Limits

Parameter

Value

Agency

Permissible Exposure Limit

(PEL) - TWA

Not established

OSHA[4][5][6]

Threshold Limit Value (TLV) -

TWA

Not established

ACGIH

Table 3: Physical and Chemical Properties
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Property Value Reference
CAS Number 154237-70-4 [7118]
Molecular Formula CeH3BrN-2 [719]
Molecular Weight 183.01 g/mol [9][10]
Appearance Solid [7]

Melting Point 91-95°C [10]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-Bromo-3-cyanopyridine to minimize

exposure risk.

Table 4: Recommended Personal Protective Equipment
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Protection Type

Specification

Rationale

Hand Protection

Butyl rubber or Viton gloves.
Nitrile gloves may offer limited
splash protection but are not
recommended for prolonged
contact with halogenated
aromatic hydrocarbons.[11][12]
[13] Always wear two pairs of

gloves.

Prevents skin contact and
absorption. Butyl rubber and
Viton offer better resistance to

halogenated solvents.[12]

Eye Protection

Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles.

Body Protection

A fully buttoned lab coat and

chemical-resistant apron.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and
particulates is required if
handling outside of a certified
chemical fume hood or if dust

generation is likely.

Prevents inhalation of harmful

dust and vapors.

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of 4-Bromo-3-cyanopyridine from preparation to

immediate post-use cleanup.

Experimental Workflow for Handling 4-Bromo-3-cyanopyridine
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Caption: Workflow for the safe handling of 4-Bromo-3-cyanopyridine.
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I. Pre-Operational Checks

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for
4-Bromo-3-cyanopyridine.

o Assemble PPE: Don all required PPE as specified in Table 4.

o Prepare Work Area: Ensure a certified chemical fume hood is operational. The work surface
should be covered with absorbent, disposable bench paper.

o Emergency Equipment: Confirm the location and functionality of the nearest safety shower,
eyewash station, and fire extinguisher.

. Weighing and Transfer
» Weighing:

o Perform all weighing operations within the chemical fume hood to minimize inhalation
exposure.

o Use a disposable weigh boat or paper.
o To avoid generating dust, handle the solid gently.
o Transfer:
o Carefully transfer the weighed solid to the reaction vessel within the fume hood.

o If dissolving the solid, add the solvent to the solid in the reaction vessel slowly to avoid
splashing.

[ll. Post-Handling Decontamination
e Clean Work Surfaces:

o Wipe down the work surface inside the fume hood with a detergent solution, followed by
70% isopropyl alcohol.[14]
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o Dispose of the cleaning materials as cytotoxic waste.[15]

o Decontaminate Equipment:

o Clean any non-disposable equipment (e.g., spatulas) that came into contact with the
chemical using a suitable solvent, followed by a detergent wash.

» Doffing PPE:

o Remove PPE in the correct order to avoid cross-contamination: outer gloves, apron, inner
gloves, face shield, goggles, lab coat.

o Dispose of all disposable PPE as hazardous waste.

Disposal Plan

Proper disposal of 4-Bromo-3-cyanopyridine and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

Logical Relationship for Waste Disposal

Waste Generation

Liquid Waste
(Contaminated solvents)

Labeling

Storage & Disposal
Label with:
'Hazardous Waste'
'Halogenated Organic'
imables) Full Chemical Name

Store in a designated, well-ventilated area Arrange for professional disposal

Solid Waste
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Caption: Decision process for the disposal of 4-Bromo-3-cyanopyridine waste.

I. Waste Segregation
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Designated Waste Container: All waste contaminated with 4-Bromo-3-cyanopyridine must
be collected in a designated, leak-proof, and clearly labeled "Halogenated Organic Waste"
container.

Solid Waste: This includes unused 4-Bromo-3-cyanopyridine, contaminated weigh boats,
gloves, bench paper, and any other disposable materials.

Liquid Waste: Any solvents used to dissolve or rinse equipment contaminated with 4-Bromo-
3-cyanopyridine should be collected in the same designated halogenated waste container.

. Labeling and Storage

Labeling: The waste container must be clearly labeled with "Hazardous Waste,"
"Halogenated Organic Waste," and the full chemical name "4-Bromo-3-cyanopyridine."”

Storage: Store the sealed waste container in a designated, well-ventilated, and secure area
away from incompatible materials.

[ll. Final Disposal

Professional Disposal: Arrange for the disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal company.

Regulatory Compliance: Ensure all local, state, and federal regulations for hazardous waste
disposal are followed.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Table 5: Emergency Response Protocols
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Emergency Situation Procedure

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes while
Skin Contact . . .
removing contaminated clothing. Seek

immediate medical attention.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion . . . :
water and seek immediate medical attention.

For a small spill (<1g): Wearing appropriate
PPE, gently cover the spill with an absorbent
material to avoid raising dust.[16] Collect the
material into a sealed container for hazardous
Spill waste disposal. Decontaminate the area with a
detergent solution followed by 70% isopropyl
alcohol. For a large spill (>1g): Evacuate the
area immediately and alert others. Contact your

institution's EHS or emergency response team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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